(Z)-6-hydroxy-7-(morpholinomethyl)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one

Specification

• CAS No.: 896596-87-5
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.363
• IUPAC Name: (2Z)-6-hydroxy-7-(morpholin-4-ylmethyl)-2-(pyridin-4-ylmethylidene)-1-benzofuran-3-one
• Standard InChI: InChI=1S/C19H18N2O4/c22-16-2-1-14-18(23)17(11-13-3-5-20-6-4-13)25-19(14)15(16)12-21-7-9-24-10-8-21/h1-6,11,22H,7-10,12H2/b17-11-
• Standard InChI Key: MMNNJKQPIHSXQK-BOPFTXTBSA-N
• SMILES: C1COCCN1CC2=C(C=CC3=C2OC(=CC4=CC=NC=C4)C3=O)O

Introduction

(Z)-6-hydroxy-7-(morpholinomethyl)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one is a complex organic compound that belongs to the benzofuran class of compounds. This class is known for its diverse biological activities, including antiproliferative, anti-inflammatory, and antimicrobial properties. The compound incorporates a morpholinomethyl group and a pyridin-4-ylmethylene moiety, which are significant for enhancing its pharmacological profile.

Biological Activities

Benzofuran derivatives have been extensively studied for their biological activities. Compounds with morpholinomethyl substitutions have shown enhanced antiproliferative activity against certain cancer cell lines, as observed in studies involving similar benzofuran compounds. The incorporation of a pyridin-4-ylmethylene group could potentially enhance these activities due to its ability to participate in π-π interactions and stabilize the molecule through resonance.

Data Tables

Given the lack of specific data on (Z)-6-hydroxy-7-(morpholinomethyl)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one, we can refer to related compounds for insights into their biological activities:

Compound	IC50 (µM) Against A549	IC50 (µM) Against NCI-H23
16a	1.50	Not reported
15a	2.52	Not reported
Staurosporine	1.52	Not reported

These values are for compounds with similar structures but different substitutions, highlighting the potential for (Z)-6-hydroxy-7-(morpholinomethyl)-2-(pyridin-4-ylmethylene)benzofuran-3(2H)-one to exhibit significant biological activity.